Cas no 638174-83-1 (1,4,10-Trihydroxy-2-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10α,11α)-form)

• Product Name: 1,4,10-Trihydroxy-2-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10α,11α)-form
• CAS No: 638174-83-1
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• CID: 6742639
• Update Time: 2024-03-03

1,4,10-Trihydroxy-2-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10α,11α)-form Chemical and Physical Properties

Names and Identifiers

• Hysterone C
• (+)-Hysterone C
• 1,4,10-Trihydroxy-2-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10α,11α)-form

• Inchi： 1S/C15H22O5/c1-8-9-4-6-13(2,18)15(19)7-5-10(16)14(15,3)11(9)20-12(8)17/h5,7-11,16,18-19H,4,6H2,1-3H3
• InChI Key： YHGOIKIPZYFTPB-UHFFFAOYSA-N
• SMILES： CC1C(=O)OC2C1CCC(C1(C2(C)C(O)C=C1)O)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• XLogP3: 0.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ambrosanolides and secoambrosanolides